
An In-Depth Technical Guide to N-
Hydroxybenzimidoyl Chloride

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: N-Hydroxybenzimidoyl chloride

CAS No.: 698-16-8

Cat. No.: B1276581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-Hydroxybenzimidoyl Chloride,

a versatile reagent in organic synthesis with significant applications in medicinal chemistry and

drug development. It is designed to equip researchers and professionals with the critical

knowledge required for its effective and safe utilization.

Section 1: Core Identity and Physicochemical
Properties
N-Hydroxybenzimidoyl Chloride, identified by the CAS Number 698-16-8, is a cornerstone

building block in synthetic organic chemistry.[1][2][3][4] Its utility stems from its unique structural

features, which allow for a diverse range of chemical transformations.

The fundamental properties of this compound are summarized below:
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Property Value Source(s)

CAS Number 698-16-8 [1][2][3][4][5]

Molecular Formula C₇H₆ClNO [1][2][3]

Molecular Weight 155.58 g/mol [1][3][4]

Appearance Colorless crystals [2][5]

Melting Point 48-52 °C [2]

Boiling Point 275.8 °C at 760 mmHg [2]

Solubility
Insoluble in water, soluble in

alcohol
[2]

Storage
2-8°C, sealed, away from

moisture
[2][3][4]

Chemical Structure:

The structure of N-Hydroxybenzimidoyl Chloride is characterized by a benzimidoyl chloride

core with a hydroxyl group attached to the nitrogen atom. This arrangement is pivotal to its

reactivity.

Caption: Chemical structure of N-Hydroxybenzimidoyl Chloride.

Section 2: Synthesis and Mechanistic Insights
The synthesis of N-Hydroxybenzimidoyl Chloride is a critical aspect of its utility.

Understanding the underlying mechanisms allows for optimization and adaptation of synthetic

protocols.

Common Synthetic Routes:

Two primary methods are prevalent for the synthesis of N-Hydroxybenzimidoyl Chloride:

Chlorination of Benzaldehyde Oxime with Gaseous Chlorine: This classic method involves

the direct chlorination of benzaldehyde oxime.[2] The reaction is typically performed at low
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temperatures to control exothermicity and improve selectivity. The choice of a non-polar

solvent like chloroform is crucial to facilitate the reaction and subsequent purification.[2]

Reaction of Benzaldehyde Oxime with N-Chlorosuccinimide (NCS): This is a widely adopted

and often preferred method due to the ease of handling of NCS compared to gaseous

chlorine.[5] The reaction proceeds efficiently in a polar aprotic solvent such as N,N-

dimethylformamide (DMF). The causality behind using DMF lies in its ability to dissolve both

the starting material and the reagent, creating a homogeneous reaction environment that

promotes a high yield of the desired product.[5]

Detailed Experimental Protocol (NCS Method):

This protocol is adapted from established literature procedures and is designed for high-yield

synthesis.[5]

Materials:

(E)-Benzaldehyde oxime

N-Chlorosuccinimide (NCS)

N,N-Dimethylformamide (DMF)

Diethyl ether

Water

10% aqueous Lithium Chloride

Brine

Anhydrous Sodium Sulfate

Procedure:

Dissolve (E)-benzaldehyde oxime (1 equivalent) in DMF in a round-bottom flask.[5]
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To this solution, add NCS (1 equivalent) portion-wise at room temperature. The reaction is

exothermic, and an ice bath may be necessary to maintain the temperature.[5]

Stir the reaction mixture at room temperature overnight.[5]

Upon completion, dilute the reaction mixture with water and extract with diethyl ether.[5]

Combine the organic layers and wash sequentially with water, 10% aqueous lithium chloride,

and brine.[5]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield (Z)-N-hydroxybenzenecarbamoyl chloride as a light yellow solid.[5]

Self-Validating System: The success of this protocol can be validated at several stages. The

color change upon addition of NCS indicates the initiation of the reaction.[5] Work-up with

aqueous washes is critical for removing DMF and unreacted reagents. The final product purity

can be readily assessed by standard analytical techniques such as NMR and LC-MS.[5]

Section 3: Chemical Reactivity and Applications in
Drug Development
The synthetic value of N-Hydroxybenzimidoyl Chloride lies in its ability to serve as a

precursor to highly reactive intermediates, particularly nitrile oxides.

Generation of Nitrile Oxides:

Dehydrohalogenation of N-Hydroxybenzimidoyl Chloride, typically with a base, generates the

corresponding benzonitrile oxide.[6] This intermediate is a powerful 1,3-dipole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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